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Compound of Interest

Compound Name: 4'-Fluoro-2-methoxy-1,1'-biphenyl!
CAS No.: 66175-47-1
Cat. No.: B8544616

Get Quote

. J

Strategic Intermediate in Butyrophenone
Neuroleptic Synthesis[1][2]
Molecular Identity & Physicochemical Profile[2][3][4]

CAS Registry Number: 446-39-9 (Alternate/Primary: 3874-54-2) Chemical Name: 4-Chloro-1-
(4-fluorophenyl)butan-1-one Synonyms:

-Chloro-p-fluorobutyrophenone; 4-Chloro-4'-fluorobutyrophenone.[1][2]

This compound represents a "privileged structure” in medicinal chemistry—the
fluorobutyrophenone tail.[2] It provides the lipophilic anchor and receptor-binding affinity
modulation essential for the dopaminergic antagonist activity seen in the butyrophenone class
of antipsychotics.[2]

Quantitative Data Summary
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Property Value Unit Validation Note
Confirmed by
Molecular Formula C10H10CIFO )
Elemental Analysis
_ Monoisotopic Mass:
Molecular Weight 200.64 g/mol
200.0404
) Liquid / Low-melting Freezes approx. 20—
Physical State ) -
Solid 25°C
Density 1.19 g/cm3 @ 25°C
Boiling Point 270 °C @ 760 mmHg
N Ethanol, Chloroform, Hydrophobic (LogP ~
Solubility -
DMF 2.[1][2][31[418)

Susceptible to

Reactive Moiety _Chloroalkyl Nucleophilic Attack (

)

Synthetic Engineering & Production Logic

The industrial synthesis of CAS 446-39-9 relies on Friedel-Crafts Acylation, a mechanism that
demands precise Lewis Acid modulation to prevent over-acylation or polymerization.[1][2]

Protocol: Friedel-Crafts Acylation of Fluorobenzene[1][2]

Reaction Logic: The synthesis couples Fluorobenzene (nucleophile) with 4-Chlorobutyryl
Chloride (electrophile) using anhydrous Aluminum Chloride (AICI3) as the catalyst.[1][2] The
fluorine substituent on the benzene ring directs the acylation to the para position due to
resonance donation, despite its inductive withdrawal.

Step-by-Step Methodology:
» Catalyst Activation: In a dry reactor purged with

, suspend anhydrous
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(1.1 equiv) in Carbon Disulfide (

) or Dichloromethane (DCM).[2] Note: DCM is preferred in modern GMP workflows for safety
over

[2]

Acyl Halide Addition: Dropwise add 4-Chlorobutyryl Chloride (1.0 equiv) at 0-5°C. Stir for 30
min to form the acylium ion complex.

Substrate Introduction: Slowly add Fluorobenzene (1.2 equiv) while maintaining internal
temperature

. The exotherm indicates complex formation.

Propagation: Reflux the mixture (40°C for DCM) for 4—6 hours. Monitor HCI gas evolution
(scrub with NaOH trap).

Quenching (Critical): Pour the reaction mass onto crushed ice/HCI mixture. This hydrolyzes
the aluminum complex, liberating the ketone.

Isolation: Separate the organic layer.[2] Wash with Brine and 5%

. Dry over
and concentrate in vacuo.

Purification: Vacuum distillation (approx. 140°C @ 5 mmHg) yields the pure product as a
pale yellow oil.[2]

Fluorobenzene
(Nucleophile) Para-Attack

-1
4-Chlorobutyryl Chloride Activation _ i Acyliumion | Hydrolysis (Ice/HCI)
(Electrophile)

AICI3
(Catalyst)

4-Chloro-4'-fluorobutyrophenone
(CAS 446-39-9)

S
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Figure 1: Friedel-Crafts Acylation Pathway for CAS 446-39-9 Synthesis.

Downstream Applications: The Haloperidol Pathway[2]

The primary utility of CAS 446-39-9 is its role as the alkylating agent in the synthesis of
Haloperidol and related butyrophenone neuroleptics (e.g., Droperidol, Benperidol).[1][2]

Mechanism of Action (Synthesis): The terminal chlorine atom serves as a leaving group.[2] A
secondary amine (the pharmacophore head) attacks this carbon via an

mechanism, displacing the chloride.[2]

Experimental Workflow: Haloperidol Coupling

o Reagents: 4-Chloro-4'-fluorobutyrophenone (1.0 equiv), 4-(4-chlorophenyl)-4-
hydroxypiperidine (1.0 equiv),

(2.5 equiv), KI (0.1 equiv, catalyst).[1][2]
e Solvent: Toluene/Water biphasic system or DMF.[2]

o Conditions: Reflux for 12—24 hours.[2] The addition of Potassium lodide (KI) generates the in
situ iodo-analog (Finkelstein reaction), which is a superior electrophile, accelerating the
reaction rate significantly.[1][2]
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Figure 2: Convergent Synthesis of Haloperidol using CAS 446-39-9.[1][2]

Analytical Validation Protocols

To ensure the integrity of this intermediate for pharmaceutical use, a validated HPLC method is
required. The following protocol discriminates the product from the unreacted fluorobenzene
and the hydrolyzed byproduct (4-hydroxy-4'-fluorobutyrophenone).

High-Performance Liquid Chromatography (HPLC) Method[1][2]

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 5 um).[1][2]
» Mobile Phase A: 0.1% Phosphoric Acid in Water.[2]
o Mobile Phase B: Acetonitrile (ACN).[2]
o Gradient:
o 0-2 min: 40% B (Isocratic)[1][2]

o 2-10 min: 40% — 80% B (Linear Ramp)[1][2]
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o 10-15 min: 80% B (Wash)[1][2]
e Flow Rate: 1.2 mL/min.[2]
e Detection: UV @ 254 nm (aromatic ring absorption).[2]
e Retention Time (Approx):

o Fluorobenzene: ~3.5 min[2]

o 4-Chloro-4'-fluorobutyrophenone: ~8.2 min[1][2]

o Dimer impurities: >12 min[2][5]

Self-Validating Check: The peak area ratio of the product must exceed 98.5% for
pharmaceutical grade. A system suitability test using a standard solution of Fluorobenzene
must show resolution (

) > 2.0.

Safety & Handling (E-E-A-T)

Hazard Classification:

o Lachrymator: The compound is an alkyl halide and can act as a potent tear gas agent at high
concentrations. Work exclusively in a fume hood.

 Skin Irritant: Causes severe dermatitis upon contact.[2]
o Storage: Store under inert gas (

) in a cool, dry place. Moisture exposure hydrolyzes the C-CI bond over time, releasing HCI
and degrading purity.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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